Cas no 2228684-71-5 (2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 2228684-71-5
• MF: C₅H₃F₂N₃O₃
• MW: 191.092427492142
• CID: 5945130
• PubChem ID: 165632799
• Update Time: 2025-05-24

2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one
• EN300-1957384
• 2228684-71-5

• Inchi： 1S/C5H3F2N3O3/c6-4(7)3(11)2-1-8-9-5(2)10(12)13/h1,4H,(H,8,9)
• InChI Key： ADECIKBZSWJFOI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NNC=1[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 191.01424729g/mol
• Monoisotopic Mass: 191.01424729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one

Research Briefing on 2,2-Difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one (CAS: 2228684-71-5): Recent Advances and Applications

2,2-Difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one (CAS: 2228684-71-5) is a fluorinated nitroheterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and nitro-substituted pyrazole scaffold, exhibits promising potential as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized its reactive carbonyl group and nitro functionality to construct a series of pyrazolo[3,4-d]pyrimidine derivatives, which showed nanomolar inhibitory activity against several cancer-related kinases. The presence of the difluoro moiety was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The electron-withdrawing effects of both the nitro and difluoro groups were crucial for maintaining antibacterial potency while reducing cytotoxicity against mammalian cells. Molecular docking studies suggested these compounds target bacterial DNA gyrase through a novel binding mode.

The synthetic accessibility of 2228684-71-5 has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a continuous flow chemistry approach that increased the yield of this compound to 78% while reducing hazardous waste generation by 60% compared to traditional batch methods. This development is particularly significant for potential scale-up in pharmaceutical manufacturing.

Ongoing research is investigating the use of this compound in PROTAC (proteolysis targeting chimera) design, leveraging its ability to form stable interactions with E3 ubiquitin ligases. Preliminary results presented at the 2024 ACS Spring Meeting showed promising degradation activity against challenging targets like KRAS mutants, with the difluoroacetophenone moiety playing a critical role in ternary complex formation.

Despite these advances, challenges remain in optimizing the physicochemical properties of derivatives based on this scaffold. Recent ADMET studies have highlighted the need for structural modifications to improve aqueous solubility without compromising target engagement. Several pharmaceutical companies have included 2,2-difluoro-1-(3-nitro-1H-pyrazol-4-yl)ethan-1-one in their fragment-based drug discovery libraries, suggesting growing industry interest in this chemotype.

Future research directions are likely to focus on expanding the therapeutic applications of this compound, particularly in areas of unmet medical need such as neurodegenerative diseases and antimicrobial resistance. The unique electronic properties imparted by its substitution pattern continue to make it a valuable tool for medicinal chemists exploring structure-activity relationships in heterocyclic drug discovery.